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Compound Name: N-Ethyl-O-toluenesulfonamide

Cat. No.: B095033

An In-depth Technical Guide to N-Ethyl-o-toluenesulfonamide (CAS: 1077-56-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Ethyl-o-toluenesulfonamide (CAS No. 1077-56-1), with the molecular formula
C9H13NO2S, is an organic compound belonging to the sulfonamide class.[1] It is a derivative
of toluene and is characterized by an ethyl group attached to the nitrogen atom of the
sulfonamide functional group, which is located at the ortho position of the toluene ring.[2] This
compound, along with its para-isomer (N-ethyl-p-toluenesulfonamide, CAS No. 80-39-7), is
often found in commercial mixtures (CAS No. 8047-99-2).[3] It serves as a versatile
intermediate in organic synthesis and as a plasticizer.[1][4] Its applications span various
industries, including pharmaceuticals, agrochemicals, dyes, polymers, and coatings.[2][5]

Chemical and Physical Properties

N-Ethyl-o-toluenesulfonamide is typically a viscous, slightly yellow, or straw-yellow
transparent liquid.[1][5] It is soluble in many organic solvents like ethanol and chloroform but
has limited solubility in water.[2][5]

Table 1: Physical Properties of N-Ethyl-o-
toluenesulfonamide
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Property Value Reference
Molecular Weight 199.27 g/mol [1]
Appearance Viscous slightly yellow liquid [1][4]
Melting Point 18 °C [61[7]
Boiling Point 196 °C (at 10 mmHg) [718]
317.2 °C (Predicted) [6]9]

Density 1.153 g/cm3 (Predicted) [6]119]
1.203 at 17.7 °C [1]

Flash Point > 200 °F (> 93.3 °C) [1]
145.7 °C [9][10]

Vapor Pressure 4.15 mmHg at 25 °C [1]
Refractive Index 1.526 (25 °C) [819]
1.540 (25 °C) [6]07]

Viscosity 358 ¢cs (25 °C) [6][7]
Water Solubility <0.1 mg/mLat17.8 °C [1]

1106 mg/L at 25 °C

. [11]
(Estimated)

Table 2: Chemical Specifications of Commercial N-Ethyl-
o/p-toluenesulfonamide Mixtures
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Specification Value Reference
Purity >99% [5]
Isomer Ratio (Ortho/Para) ~65/35 (x3%) [5]
Meta-isomer Content <5% [5]
Water Content <0.3% [5]
Ash Content <0.2% [5]
Free Acid <0.1% [5]
Color (APHA) <120 Pt/Co [5]

Synthesis and Reactions

N-Ethyl-o-toluenesulfonamide is primarily a synthetic compound.[12] The sulfonamide group
is highly reactive and can participate in nucleophilic substitution, electrophilic aromatic
substitution, and condensation reactions.[2]

General Synthesis

The typical synthesis involves the reaction of o-toluenesulfonyl chloride with ethylamine.[12]
This reaction is usually carried out in the presence of a base, such as sodium hydroxide or
triethylamine, to neutralize the hydrochloric acid that is formed as a byproduct.[12]

Oxidative Cyclization

N-Ethyl-o-toluenesulfonamide can be used to synthesize N-ethyl saccharin derivatives. One
method involves the chromium(VI) oxide-catalyzed oxidation with periodic acid (H5106) in
acetonitrile.[8] However, this specific reaction gives a low yield (12%) of N-ethyl saccharin due
to competitive oxidation at the N-alkyl group.[8]

Experimental Protocols
General Synthesis of N-Ethyl-o-toluenesulfonamide

This protocol describes a generalized method based on common academic and industrial
practices for sulfonamide synthesis.
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Materials:

o-Toluenesulfonyl chloride

Ethylamine (aqueous solution or gas)

A suitable base (e.g., sodium hydroxide, triethylamine)
An appropriate solvent (e.g., toluene, dichloromethane)
Water

Brine (saturated NaCl solution)

Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and addition
funnel, dissolve o-toluenesulfonyl chloride in the chosen solvent. Cool the mixture in an ice
bath.

Amine Addition: Slowly add ethylamine to the cooled solution. The reaction is exothermic, so
maintain the temperature below 10 °C.

Base Addition: Concurrently or subsequently, add the base to neutralize the HCI formed
during the reaction. If using an aqueous base, ensure efficient stirring.

Reaction Monitoring: Monitor the reaction progress using a suitable analytical technique,
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting
material is consumed.

Work-up:
o Transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water and brine.
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o Separate the organic layer and dry it over an anhydrous drying agent.

 Purification:
o Filter off the drying agent.
o Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

o The resulting crude product can be further purified by vacuum distillation or column

chromatography if necessary.

Mechanism of Action (Sulfonamide Antimicrobials)

While N-Ethyl-o-toluenesulfonamide itself is not a primary antibiotic, its sulfonamide core is
the basis for a class of antimicrobial agents.[5] These drugs act as competitive inhibitors of the
bacterial enzyme dihydropteroate synthase (DHPS).[13] DHPS is crucial for the synthesis of
folic acid, an essential nutrient for bacterial DNA synthesis and growth. By mimicking the
natural substrate, para-aminobenzoic acid (PABA), sulfonamides block the metabolic pathway,

leading to bacteriostasis.[13]

PABA Binds to
(p-Aminobenzoic Acid)

Bacterial Growth
(DNA Synthesis)

Dihydropteroate

Synthase (DHPS) Dihydropteroic Acid

Click to download full resolution via product page

Caption: Inhibition of bacterial folic acid synthesis by sulfonamide drugs.

Applications

N-Ethyl-o-toluenesulfonamide's chemical properties make it useful in a variety of

applications:

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b095033?utm_src=pdf-body
https://en.jinlichemical.com/product/plasticizer-103.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-para-toluenesulfonamide
https://synapse.patsnap.com/article/what-is-the-mechanism-of-para-toluenesulfonamide
https://www.benchchem.com/product/b095033?utm_src=pdf-body-img
https://www.benchchem.com/product/b095033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Plasticizer: It is a well-known plasticizer for polyamide and cellulose resins, improving the
flexibility and durability of materials.[1][4] It is used in hot-melt adhesives, coatings, and
printing inks.[14]

o Pharmaceutical Synthesis: The sulfonamide structure is a key building block for various
pharmaceuticals, including antimicrobial agents (antibiotics), anti-inflammatory drugs, and
diuretics.[2][5]

o Agrochemicals: Derivatives are used in the synthesis of herbicides, fungicides, and
insecticides.[2][5]

o Organic Intermediate: It serves as a precursor in the synthesis of dyes, pigments, and other
specialty chemicals.[5][15]

o Polymer Chemistry: It can be used as a monomer or modifying agent to incorporate the
sulfonamide group into polymers, altering their physical properties for applications like
coatings and adhesives.[2]

e Food Contact Materials: It has been used as a component of ink formulations for printing on
polypropylene beverage cups.[1]

Toxicity and Safety Information

N-Ethyl-o-toluenesulfonamide is considered a hazardous substance.[16] It can cause skin,
eye, and respiratory irritation.[10][16]

Table 3: Toxicological Data for N-Ethyl-
toluenesulfonamide (NETSA) mixtures
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Study Type

Effect Observed

LOAEL (Lowest
Observed Adverse
Effect Level)

Reference

Repeated Dose (Rat)

Acute, transient
effects on the central
nervous system
(lethargy,
uncoordinated

movements)

18.75 mg/kg bw/day [3]

90-day Study (Rat)

Subchronic effects
(increased relative
liver weight in
females) indicating
liver and kidney

toxicity

25 mg/kg bw/day [3]

Safety Precautions:

e Handling: Use in a well-ventilated area.[16] Wear appropriate personal protective equipment

(PPE), including safety glasses with side shields, chemical-resistant gloves, and respiratory

protection if ventilation is inadequate.[10][16] Avoid contact with skin, eyes, and clothing.

» Storage: Store in a tightly closed container in a dry, well-ventilated place.[12] It is

incompatible with strong oxidizing agents.[12]

o Fire: The material is combustible but does not ignite readily.[4][10] Use water spray, alcohol-

resistant foam, dry chemical, or carbon dioxide for extinguishing.[17]

» Toxicity Concerns: Sulfonamides as a class can potentially cause kidney damage and

destroy red blood cells upon ingestion.[16] Some data suggests the ortho isomer of NETSA

may have a greater potential for mutagenicity and genotoxicity than the para isomer.[3]

Spectral Information

Spectral data for N-Ethyl-o-toluenesulfonamide is available in various databases.
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e Mass Spectrometry (GC-MS, LC-MS): Data is available through PubChem and the
MassBank of North America (MoNA).[1]

* NMR Spectroscopy (*3*C NMR): Spectra are available in the Wiley KnowlItAll NMR Spectral
Library.[1][18]

« Infrared Spectroscopy (IR): Reference spectra are available in Wiley's KnowltAll IR Spectral
Library, including the Sadtler databases.[18]

Appendices
Diagram: General Synthesis Workflow
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Caption: General experimental workflow for the synthesis of N-Ethyl-o-toluenesulfonamide.
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Diagram: Logic for Identifying Set-Off Compounds

This diagram illustrates the process described for identifying unintentional chemical transfer in
food packaging.[19]

Food Packaging Sample

(Printed)
Analyze Outer (Printed) Surface Analyze Inner (Food-Contact) Surface
via AMI-AMS via AMI-AMS

Compare Mass Spectra

ind Common Ions

Match Common lons to
Ink/Packaging Database

Tentatively ldentify
Set-Off Compounds

Click to download full resolution via product page

Caption: Workflow for identifying set-off compounds using AMI-AMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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